Cas no 2639427-53-3 (ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate)

Ethyl 2-(3-(3-fluorophenyl)azetidin-3-yl)acetate is a fluorinated azetidine derivative with potential applications in pharmaceutical and agrochemical research. The compound features a rigid azetidine ring substituted with a 3-fluorophenyl group, enhancing its structural diversity for bioactive molecule design. The ethyl ester moiety improves solubility and facilitates further synthetic modifications, such as hydrolysis or transesterification. The fluorine atom introduces electron-withdrawing properties, potentially influencing binding affinity and metabolic stability in drug discovery contexts. This intermediate is valuable for exploring structure-activity relationships in medicinal chemistry, particularly in CNS-targeted or fluorinated compound libraries. Its well-defined stereochemistry and functional group compatibility make it a versatile building block for heterocyclic synthesis.
ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate structure
2639427-53-3 structure
Product Name:ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate
CAS No:2639427-53-3
MF:C13H16FNO2
MW:237.270047187805
CID:5664272
PubChem ID:165898340
Update Time:2025-05-25

ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate
    • EN300-27686752
    • 2639427-53-3
    • ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate
    • Inchi: 1S/C13H16FNO2/c1-2-17-12(16)7-13(8-15-9-13)10-4-3-5-11(14)6-10/h3-6,15H,2,7-9H2,1H3
    • InChI Key: JLEQRJXNWYDFNB-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1(CC(=O)OCC)CNC1

Computed Properties

  • Exact Mass: 237.11650692g/mol
  • Monoisotopic Mass: 237.11650692g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.3Ų

ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27686752-1g
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate
2639427-53-3
1g
$1172.0 2023-09-10
Enamine
EN300-27686752-5g
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate
2639427-53-3
5g
$3396.0 2023-09-10
Enamine
EN300-27686752-10g
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate
2639427-53-3
10g
$5037.0 2023-09-10
Enamine
EN300-27686752-0.05g
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate
2639427-53-3
0.05g
$983.0 2023-09-10
Enamine
EN300-27686752-0.1g
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate
2639427-53-3
0.1g
$1031.0 2023-09-10
Enamine
EN300-27686752-0.25g
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate
2639427-53-3
0.25g
$1078.0 2023-09-10
Enamine
EN300-27686752-0.5g
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate
2639427-53-3
0.5g
$1124.0 2023-09-10
Enamine
EN300-27686752-1.0g
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate
2639427-53-3
1g
$1086.0 2023-05-25
Enamine
EN300-27686752-2.5g
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate
2639427-53-3
2.5g
$2295.0 2023-09-10
Enamine
EN300-27686752-5.0g
ethyl 2-[3-(3-fluorophenyl)azetidin-3-yl]acetate
2639427-53-3
5g
$3147.0 2023-05-25

Additional information on ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate

Introduction to Ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate (CAS No. 2639427-53-3)

Ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate, identified by its CAS number 2639427-53-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of azetidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The presence of a 3-fluorophenyl moiety in its structure enhances its pharmacological profile, making it a valuable scaffold for drug discovery and development.

The chemical structure of ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate consists of an azetidine ring substituted with a carboxylate ester group at the 3-position and a phenyl ring at the 2- and 3-positions, which is further modified by a fluorine atom. This structural configuration imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, making this compound an attractive candidate for further investigation.

In recent years, there has been growing interest in azetidine derivatives as potential pharmacological agents. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial applications. The fluorinated phenyl group in ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate is particularly noteworthy, as it has been shown to improve the bioavailability and efficacy of related compounds. This has led to extensive research into optimizing the pharmacokinetic properties of azetidine derivatives for clinical use.

One of the most compelling aspects of ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate is its potential as a lead compound for drug development. The azetidine core provides a rigid framework that can be modified to target specific biological pathways. Additionally, the presence of the fluorine atom allows for fine-tuning of the molecule's properties to enhance its binding affinity and selectivity. These features make it an ideal candidate for structure-based drug design and rational optimization.

Recent studies have demonstrated the biological activity of ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate in various in vitro and in vivo models. For instance, research has shown that this compound exhibits inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. The mechanism of action appears to involve modulation of signaling pathways that are critical for these diseases. These findings suggest that ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate could be developed into a novel therapeutic agent with significant clinical benefits.

The synthesis of ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorine atom into the phenyl ring is particularly challenging due to its high reactivity and sensitivity to various environmental factors. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound. These improvements have enabled researchers to conduct more comprehensive studies on its biological activity and pharmacological properties.

The pharmacokinetic profile of ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate is another area of interest. Studies have shown that this compound exhibits good oral bioavailability and rapid absorption after administration. Its metabolic stability is also favorable, allowing for prolonged circulation time in the bloodstream. These properties make it an attractive candidate for further development as an oral therapeutic agent. Additionally, preliminary toxicology studies have indicated that this compound is well-tolerated at relevant doses, suggesting a favorable safety profile.

In conclusion, ethyl 2-3-(3-fluorophenyl)azetidin-3-ylacetate (CAS No. 2639427-53-3) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, including the presence of a fluorinated phenyl group, make it an ideal candidate for targeting various diseases. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical use. As our understanding of drug design continues to evolve, compounds like ethyl 2-3-(3-fluorophenyl)azetidin-3-y acetate are poised to play a crucial role in the development of novel therapeutics.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd